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Compound of Interest

Compound Name: 1,3-Dioxan-5-ol

Cat. No.: B053867 Get Quote

An In-depth Technical Guide to 1,3-Dioxan-5-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

structural representation of 1,3-Dioxan-5-ol, a heterocyclic organic compound with applications

in organic synthesis and as an intermediate in various chemical industries.

Core Chemical Data
The fundamental chemical properties of 1,3-Dioxan-5-ol are summarized below. This data is

essential for its application in experimental design and chemical synthesis.

Parameter Value Citations

Chemical Formula C₄H₈O₃ [1][2][3][4][5][6]

Molecular Weight 104.10 g/mol [4][6][7]

104.1045 g/mol [2][3]

104.105 g/mol [1]

Synthesis of 1,3-Dioxan-5-ol: Experimental Protocol
The following is a detailed experimental protocol for the synthesis of 1,3-Dioxan-5-ol. The

primary method for synthesizing 1,3-dioxanes is the acid-catalyzed condensation of a carbonyl
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compound with a 1,3-diol. For 1,3-Dioxan-5-ol, this involves the reaction of formaldehyde with

glycerol.

Reaction: Formaldehyde + Glycerol → 1,3-Dioxan-5-ol + Water

Materials:

Glycerol (1.0 equivalent)

Paraformaldehyde (1.1 equivalents)

p-Toluenesulfonic acid (p-TSA) (0.01-0.05 equivalents)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dean-Stark apparatus

Condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark apparatus, a condenser,

and a magnetic stir bar.
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Reagent Addition: To the flask, add glycerol, paraformaldehyde, a catalytic amount of p-

toluenesulfonic acid, and toluene. The volume of toluene should be sufficient to facilitate the

azeotropic removal of water.

Reaction: Heat the mixture to reflux with vigorous stirring. Water will be collected in the

Dean-Stark trap as an azeotrope with toluene.

Monitoring: Continue the reflux until no more water is collected in the trap, which indicates

the completion of the reaction. The reaction progress can also be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the

acid catalyst.

Follow with a wash with water and then brine.

Drying and Concentration:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent.

Remove the toluene under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation or column

chromatography to obtain pure 1,3-Dioxan-5-ol.

Visualizing the Structure of 1,3-Dioxan-5-ol
The chemical structure of 1,3-Dioxan-5-ol is a six-membered ring containing two oxygen

atoms at the 1 and 3 positions and a hydroxyl group at the 5 position.
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Caption: Chemical structure of 1,3-Dioxan-5-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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